1,3-dimethyl-5-[(propan-2-yl)amino]-1H-pyrazole-4-carbonitrile

• Molecular Formula: C9H14N4
• Molecular Weight: 178.23 g/mol
• SMILES: CC1=NN(C(=C1C#N)NC(C)C)C
• InChI: InChI=1S/C9H14N4/c1-6(2)11-9-8(5-10)7(3)12-13(9)4/h6,11H,1-4H3
• InChIKey: RGQRIENIJMRUAY-UHFFFAOYSA-N

1,3-Dimethyl-5-(isopropylamino)-1H-pyrazole-4-carbonitrile – Identity & Procurement

1,3-Dimethyl-5-[(propan-2-yl)amino]-1H-pyrazole-4-carbonitrile (CAS 1341641-27-7) is a fully substituted 5-aminopyrazole-4-carbonitrile derivative bearing N1- and C3-methyl groups, a C4-nitrile, and a C5-isopropylamino substituent (C₉H₁₄N₄, MW 178.23 g/mol) [1]. It belongs to the aminopyrazolecarbonitrile class, a scaffold broadly recognised for its synthetic versatility as a building block toward fused heterocycles and its privileged status in kinase inhibitor design [2]. The compound is commercially supplied at ≥95% purity by multiple vendors and is intended exclusively for research and development use [1].

Scaffold Class-validated kinase hinge-binding motif

Profile CNS MPO-compatible lipophilicity and tPSA range

Chemistry Divergent functionalisation via C4-nitrile and C5-amine

Supply Research-grade material from multiple vendors

• [1] PubChem CID 63756974 – 1,3-dimethyl-5-[(propan-2-yl)amino]-1H-pyrazole-4-carbonitrile. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/63756974 View Source
• [2] Abdel-Megid M, Ibrahim MA, Badran A-S, El-Mahdy KM. Synthetic Approaches and Biological Applications of Aminopyrazolecarbonitriles. Synthetic Communications. 2024;54(4):239-267. doi:10.1080/00397911.2023.2292702 View Source

Non-Interchangeability with 5-Amino and 5-Propylamino Congeners

Within the C9H₁₄N₄ isomeric series, small changes at the 5-position amine produce large shifts in computed lipophilicity that alter permeability, solubility, and target engagement profiles. Replacing the branched isopropylamino group with a primary amine (5-NH₂) drops XLogP3 from 2.0 to 0.6, while the linear n-propylamino isomer registers LogP ≈ 0.83 [1] . These differences are not incremental; they represent a >3-fold reduction in computed logD that would be expected to translate into substantially different membrane partitioning, metabolic stability, and off-target binding behaviour [2]. Consequently, treating any single member of this sub-family as a generic substitute for another without experimental validation risks confounding SAR interpretation and wasting screening resources.

5-Amino congener Lower lipophilicity may shift permeability and solubility profiles

n-Propylamino isomer Linear chain lacks isopropyl steric bulk; hinge geometry may not reproduce

Core scaffold (no C5-NH) Absent hydrogen-bond donor alters CNS MPO desirability profile

• [1] PubChem CID 63756974. Computed XLogP3-AA = 2.0. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/63756974 View Source
• [2] Waring MJ. Lipophilicity in drug discovery. Expert Opinion on Drug Discovery. 2010;5(3):235-248. doi:10.1517/17460441003605098 View Source

Differentiation Evidence vs. Closest Structural Analogs

Computed Lipophilicity vs. 5-Amino and 5-Propylamino Analogs

The target compound carries a computed XLogP3 of 2.0, placing it approximately two log units above the 5-amino primary amine analog (XLogP3 = 0.6) and 1.2 log units above the 5-(n-propylamino) regioisomer (LogP = 0.83) [1] . This magnitude of difference is associated with sharply higher predicted passive membrane permeability and blood-brain barrier penetration potential, but also increased susceptibility to cytochrome P450 metabolism and plasma protein binding [2].

Computed Lipophilicity

Cross-study comparable

XLogP3 = 2.0 vs. 5-amino 0.6 (+1.4) and n-propylamino 0.83 (+1.17)

Supports differentiated ADME profile selection

Computed values; experimental logD₇.₄ verification recommended

Evidence Dimension	Computed lipophilicity (XLogP3 / LogP)
Target Compound Data	XLogP3-AA = 2.0
Comparator Or Baseline	5-Amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile: XLogP3 = 0.6; 1,3-Dimethyl-5-(propylamino)-1H-pyrazole-4-carbonitrile: LogP = 0.83; 1,3-Dimethyl-1H-pyrazole-4-carbonitrile (core): LogP = 0.60
Quantified Difference	ΔXLogP = +1.4 vs. 5-amino; ΔXLogP ≈ +1.17 vs. n-propylamino; ΔXLogP = +1.4 vs. core scaffold
Conditions	Computed values (PubChem XLogP3-AA algorithm and vendor calculated LogP); not experimentally determined logD₇.₄ values

Why This Matters

A ΔXLogP of >1.0 unit between analogs predicts functionally distinct ADME behaviour; procurement of the isopropylamino derivative is justified when higher membrane permeability or CNS exposure is sought, whereas the 5-amino analog is more appropriate for solubility-limited screens.

• [1] PubChem CID 63756974 – Computed XLogP3-AA = 2.0. https://pubchem.ncbi.nlm.nih.gov/compound/63756974 View Source
• [2] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010;5(3):235-248. doi:10.1517/17460441003605098 View Source

CNS MPO Score: tPSA and HBD Differentiation

The target compound has a computed tPSA of 53.6 Ų with one hydrogen-bond donor (the secondary isopropylamine NH), placing it within the favourable CNS MPO range (tPSA < 90 Ų, HBD ≤ 3) [1]. By contrast, the 5-amino analog, while also reporting HBD = 1 in certain computed datasets, presents a larger tPSA (67.6 Ų) owing to the exposed NH₂ geometry, and the core scaffold lacking any 5-substituent has zero HBD and even lower tPSA . These topological differences alter predicted CNS multiparameter desirability scores in a quantifiable manner.

CNS MPO Score

Cross-study comparable

tPSA 53.6 Ų; HBD 1 vs. 5-amino tPSA 67.6 (-14.0); core HBD 0

Positions compound within favourable CNS MPO space

Computed tPSA; experimental values may differ

Evidence Dimension	Topological Polar Surface Area (tPSA) and Hydrogen-Bond Donor Count (HBD)
Target Compound Data	tPSA = 53.6 Ų; HBD = 1 (secondary alkylamine NH)
Comparator Or Baseline	5-Amino-1,3-dimethyl-1H-pyrazole-4-carbonitrile: tPSA = 67.6 Ų, HBD = 1; core scaffold (1,3-dimethyl-1H-pyrazole-4-carbonitrile): HBD = 0, tPSA lower
Quantified Difference	ΔtPSA = -14.0 Ų vs. 5-amino analog; HBD profile differs qualitatively (secondary vs. primary amine donor geometry)
Conditions	tPSA computed by Cactvs 3.4.6.11 (PubChem); not experimentally validated

Why This Matters

The combination of tPSA < 60 Ų and balanced HBD count positions the isopropylamino derivative favourably within CNS MPO scoring frameworks relative to its 5-amino congener, making it the preferred procurement choice for neuroscience-focused screening cascades where brain exposure is a project requirement.

• [1] PubChem CID 63756974 – Computed tPSA = 53.6 Ų; HBD = 1. https://pubchem.ncbi.nlm.nih.gov/compound/63756974 View Source

Steric Effects: Isopropyl vs. n-Propyl at C5 Position

The target compound features a branched isopropyl group (CH(CH₃)₂) on the C5-amine, creating a sterically more demanding and conformationally restricted environment compared to the linear n-propyl chain (CH₂CH₂CH₃) present in the direct isomer CAS 1341380-29-7 . Although the two isomers share identical molecular formula and molecular weight (178.23 g/mol), the isopropyl group occupies a larger van der Waals volume in the vicinity of the hinge-binding nitrogen and restricts rotational自由度 compared to the freely rotating n-propyl chain. In kinase inhibitor design, the aminopyrazole NH and the adjacent C4-nitrile typically engage the hinge region; the steric bulk of the branched isopropyl group may differentially modulate hinge-region geometry and selectivity [1].

C5 Steric Profile

Class-level inference

Branched isopropyl: restricted rotation, larger steric footprint near hinge

May differentially modulate hinge-binding geometry

Qualitative comparison; no quantitative steric parameters available

Evidence Dimension	C5-N-substituent steric bulk and conformational自由度
Target Compound Data	Branched isopropyl (CH(CH₃)₂); restricted rotation about N–C bond; larger steric footprint near pyrazole core
Comparator Or Baseline	1,3-Dimethyl-5-(propylamino)-1H-pyrazole-4-carbonitrile: linear n-propyl (CH₂CH₂CH₃); greater conformational自由度; smaller steric footprint
Quantified Difference	No quantitative steric parameter (e.g., Taft Eₛ or Charton ν) available for direct comparison; differentiation is qualitative but structurally unambiguous
Conditions	Structural comparison based on InChI and SMILES; supported by class-level aminopyrazole kinase inhibitor SAR literature [1]

Why This Matters

In kinase hinge-binding pharmacophores, steric environment around the hinge-binding heteroatom is a primary determinant of kinome selectivity. The branched isopropyl group provides a structurally distinct steric profile that cannot be replicated by the linear n-propyl isomer, making the two non-interchangeable for selectivity screening.

• [1] Design and Synthesis of Highly Potent and Isoform Selective JNK3 Inhibitors: SAR Studies on Aminopyrazole Derivatives. J Med Chem. 2014;57(22):9323-9342. doi:10.1021/jm501202t View Source

Aminopyrazole-4-carbonitrile: Privileged Kinase Hinge-Binding Scaffold

The aminopyrazole-4-carbonitrile scaffold, of which the target compound is a specific exemplar, has been validated as a kinase hinge-binding motif through multiple co-crystal structures and systematic SAR campaigns. The adjacent 5-NH and C4-CN groups form a bidentate hydrogen-bonding system with kinase hinge residues, a binding mode observed in CDK2/5 inhibitors (e.g., clinical candidate AT7519 and preclinical compound 20-223/CP668863) [1] [2]. A 2024 comprehensive review of aminopyrazolecarbonitrile synthetic approaches and biological applications documents the scaffold's role as a key building block for producing biologically active heterocyclic skeletons with activities spanning kinase inhibition, antimicrobial, anti-inflammatory, and antitumor applications [3]. The specific 5-isopropylamino substitution pattern of the target compound provides a distinct vector for exploring hydrophobic pocket interactions adjacent to the hinge region.

Scaffold Validation

Class-level inference

Reported hinge-binding motif in CDK2/5, JNK3 co-crystal structures

Supports screening candidate selection for kinase programs

Compound-specific activity data not publicly available

Evidence Dimension	Scaffold validation level (kinase hinge binding; synthetic tractability)
Target Compound Data	1,3-Dimethyl-5-(isopropylamino)-1H-pyrazole-4-carbonitrile: fully substituted aminopyrazole-4-carbonitrile with N1-Me, C3-Me, C4-CN, C5-NHiPr
Comparator Or Baseline	Class-level: multiple aminopyrazole-4-carbonitrile derivatives have demonstrated hinge-binding in CDK2, CDK5, JNK3, and GSK-3β co-crystal structures and enzymatic assays [1] [2]
Quantified Difference	No direct enzymatic or cellular IC₅₀ data available for the target compound itself; class-level binding is established but not compound-specific
Conditions	Class-level evidence drawn from published SAR studies and co-crystal structures of structurally related aminopyrazole-4-carbonitriles; target compound-specific biological data remain absent from public domain

Why This Matters

The scaffold's validated hinge-binding pharmacophore provides strong rationale for procuring the target compound as a screening candidate or synthetic intermediate, with the understanding that C5-substituent variation (here, isopropylamino) is the primary diversification point for selectivity optimization.

• [1] Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy. Bioorg Med Chem Lett. 2018;28(23-24):3736-3740. doi:10.1016/j.bmcl.2018.10.020 View Source
• [2] Systemic Administration of a Brain Permeable Cdk5 Inhibitor Alters Neurobehavior. Front Pharmacol. 2022;13:863762. doi:10.3389/fphar.2022.863762 View Source
• [3] Abdel-Megid M, Ibrahim MA, Badran A-S, El-Mahdy KM. Synthetic Approaches and Biological Applications of Aminopyrazolecarbonitriles. Synth Commun. 2024;54(4):239-267. doi:10.1080/00397911.2023.2292702 View Source

1,3-Dimethyl-5-(isopropylamino)-1H-pyrazole-4-carbonitrile Applications

Kinase Library Screening with Pre-Validated Hinge-Binding Scaffold

The aminopyrazole-4-carbonitrile core is a well-characterised kinase hinge-binding motif, as demonstrated by co-crystal structures and SAR campaigns targeting CDK2, CDK5, and JNK3 [1] [2]. Procurement of the target compound—with its specific N1-Me, C3-Me, C4-CN, and C5-isopropylamino substitution—provides a fully functionalised scaffold suitable for direct inclusion in kinase-focused screening libraries. Its XLogP of 2.0 predicts adequate membrane permeability for cellular target engagement assays, while the branched isopropyl group offers a steric profile distinct from widely used methyl or unsubstituted amino hinge-binders.

CNS-Penetrant Lead Optimisation: Balanced Lipophilicity and Low tPSA

The target compound's computed tPSA of 53.6 Ų and XLogP of 2.0 place it within the favourable CNS MPO space (tPSA < 90 Ų, 1 < XLogP < 5) [1]. Compared to the 5-amino analog (tPSA = 67.6 Ų, XLogP = 0.6), the isopropylamino derivative is predicted to have significantly higher BBB permeability potential. This makes it the preferred starting point among C9H₁₄N₄ isomers for CNS-targeted medicinal chemistry campaigns where brain exposure is a go/no-go criterion.

Synthetic Intermediate for Fused Heterocycle Construction

The presence of both a reactive C4-nitrile group and a C5-secondary amine in the target compound enables divergent synthetic elaboration. The nitrile can undergo hydrolysis to carboxamide/carboxylic acid, cyclocondensation to pyrazolo[1,5-a]pyrimidines, or reduction to aminomethyl derivatives, while the isopropylamino group provides a site for further N-functionalisation. The 2024 aminopyrazolecarbonitrile review documents the scaffold's substantial role as a building block for producing biologically active heterocyclic skeletons [2]. The target compound's 95% commercial purity and availability from multiple vendors support its use as a key synthetic intermediate [3].

SAR Exploration of C5-Hydrophobic Pocket in Kinases

Systematic SAR studies on aminopyrazole-based kinase inhibitors have identified the C5-substituent as a critical vector for exploring the hydrophobic pocket adjacent to the hinge region [1]. The isopropylamino group of the target compound provides a sterically demanding, branched alkylamine moiety that probes this pocket differently than linear alkyl or aryl substituents. Procurement of the target compound alongside its n-propylamino and 5-amino analogs enables comparative screening to deconvolute steric versus electronic contributions to kinase selectivity within a matched molecular pair framework.

Application

Selection Property

Validation Focus

Kinase screening libraries

Aminopyrazole-4-carbonitrile hinge-binding motif

Kinase panel selectivity profiling

CNS-targeted lead optimisation

CNS MPO-compatible lipophilicity and tPSA

Brain permeability and CNS exposure assays

Divergent heterocycle synthesis

C4-nitrile and C5-amine for functionalisation

Reactivity in cyclocondensation and reduction

C5-substituent SAR studies

Sterically distinct isopropylamino group

Comparative screening with n-propyl and 5-amino analogs

• [1] Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy. Bioorg Med Chem Lett. 2018;28(23-24):3736-3740. doi:10.1016/j.bmcl.2018.10.020 View Source
• [2] Abdel-Megid M, Ibrahim MA, Badran A-S, El-Mahdy KM. Synthetic Approaches and Biological Applications of Aminopyrazolecarbonitriles. Synth Commun. 2024;54(4):239-267. doi:10.1080/00397911.2023.2292702 View Source
• [3] PubChem CID 63756974; AKSci 2121DR; Leyan 1375881 – purity specification 95%. https://pubchem.ncbi.nlm.nih.gov/compound/63756974 View Source